Cas no 627463-24-5 (2-chloro-1-(3-fluoro-4-methylphenyl)ethanone)
627463-24-5 structure
Product Name:2-chloro-1-(3-fluoro-4-methylphenyl)ethanone
CAS No:627463-24-5
MF:C9H8ClFO
MW:186.610625267029
CID:877707
PubChem ID:22640987
Update Time:2025-04-19
2-chloro-1-(3-fluoro-4-methylphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-(3-fluoro-4-methylphenyl)ethanone
- Ethanone, 2-chloro-1-(3-fluoro-4-methylphenyl)- (9CI)
-
- MDL： MFCD13172690
- Inchi： 1S/C9H8ClFO/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4H,5H2,1H3
- InChI Key： KIMJXVMZUAJFOB-UHFFFAOYSA-N
- SMILES： ClCC(C1C=CC(C)=C(C=1)F)=O
Computed Properties
- Exact Mass: 186.0247707g/mol
- Monoisotopic Mass: 186.0247707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
2-chloro-1-(3-fluoro-4-methylphenyl)ethanone Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
627463-24-5 (2-chloro-1-(3-fluoro-4-methylphenyl)ethanone) Related Products
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